3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C21H16N2O3/c1-14-7-9-18-19(12-14)26-21(23-18)15-4-2-5-16(13-15)22-20(24)10-8-17-6-3-11-25-17/h2-13H,1H3,(H,22,24)/b10-8+
• InChI Key: VPNLHCJCEGUYHP-CSKARUKUSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)/C=C/C4=CC=CO4
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol

Description

3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide is a compound that has gained attention in the scientific community for its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research. In

Mechanism of Action

The mechanism of action of 3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have antioxidant properties and can protect cells from oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide can have various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and protect neurons from damage. It has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide in lab experiments is that it has shown promising results in various fields of research. It has anti-cancer properties and can protect neurons from damage. However, one of the limitations is that the mechanism of action is not fully understood, and further research is needed to elucidate the mechanism of action.

Future Directions

There are several future directions for the research of 3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide. One direction is to further elucidate the mechanism of action of this compound. Another direction is to study the potential applications of this compound in the treatment of other diseases such as cardiovascular diseases. Additionally, future research can focus on the development of new analogs of this compound with improved efficacy and reduced toxicity.
Conclusion:
In conclusion, 3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide is a compound that has shown promising results in scientific research. It has anti-cancer properties and can protect neurons from damage. The synthesis of this compound has been reported using different methods, and further research is needed to elucidate the mechanism of action. Future research can focus on the development of new analogs of this compound with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has been reported in the literature using different methods. One of the methods involves the reaction of 2-furylboronic acid, 6-methyl-2-aminobenzoxazole, and acryloyl chloride in the presence of a catalyst. Another method involves the reaction of 2-furylamine, 6-methyl-2-aminobenzoxazole, and acryloyl chloride in the presence of a catalyst. Both methods have been shown to yield the desired compound in good yields.

Scientific Research Applications

3-(2-furyl)-N-[3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has been studied for its potential applications in various fields of scientific research. One of the areas of research is in the field of cancer. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. Another area of research is in the field of neurodegenerative diseases. Studies have shown that this compound can protect neurons from damage and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.